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Compound of Interest

Compound Name: Silane, dichloromethyloctyl-

Cat. No.: B082117 Get Quote

Technical Guide: Physicochemical Properties of
Dichloromethyloctylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

dichloromethyloctylsilane, specifically its boiling point and density. The information is presented

to support research, development, and application activities where this organosilane is utilized.

Core Physical Properties of
Dichloromethyloctylsilane
Dichloromethyloctylsilane, also known as n-octylmethyldichlorosilane, is a reactive

organosilane compound. Its physical characteristics are crucial for handling, reaction setup,

and modeling in various chemical processes.

Data Presentation
The following table summarizes the reported boiling point and density of

dichloromethyloctylsilane from various sources. It is important to note the conditions under

which these values were determined, as they can significantly influence the measurements.
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Physical Property Value Conditions Source

Boiling Point 234 °C
Atmospheric Pressure

(Lit.)
Chem-Impex[1]

94 °C 6 mm Hg

Gelest, Inc.[2], Hubei

Co-Formula Material

Tech Co.,Ltd.[3]

~237 °C
Standard Atmospheric

Pressure

Online Chemical

Supplier[4]

~234 °C Standard Pressure
Online Chemical

Supplier[5]

Density 0.97 g/mL Not Specified Chem-Impex[1]

Relative Density 0.9761 Not Specified Gelest, Inc.[2]

Specific Gravity 0.9761 Not Specified

Hubei Co-Formula

Material Tech Co.,Ltd.

[3]

Density ~0.92 g/cm³ 25 °C
Online Chemical

Supplier[4]

Density ~0.91 g/cm³ Not Specified
Online Chemical

Supplier[5]

Experimental Protocols
The following sections detail generalized methodologies for the determination of boiling point

and density, applicable to liquid organosilanes like dichloromethyloctylsilane. These protocols

are based on standard laboratory techniques.

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like dichloromethyloctylsilane, which is sensitive to moisture, the

determination should be carried out under a dry, inert atmosphere.
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Apparatus:

Round-bottom flask

Distillation head with a condenser

Thermometer or temperature probe

Receiving flask

Heating mantle

Inert gas source (e.g., Nitrogen or Argon)

Schlenk line or similar apparatus for handling air-sensitive compounds

Procedure:

The distillation apparatus is assembled and dried thoroughly in an oven or by flame-drying

under vacuum.

A sample of dichloromethyloctylsilane is transferred to the round-bottom flask under an inert

atmosphere.

The system is flushed with the inert gas.

The sample is heated gently using the heating mantle.

The temperature is monitored as the liquid begins to boil and the vapor condenses.

The boiling point is recorded as the stable temperature at which the liquid is actively

distilling.

For vacuum distillation (as for the 94 °C at 6 mm Hg value), the procedure is similar, but a

vacuum pump is connected to the system, and the pressure is carefully controlled and

monitored.

Density Determination (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.

Apparatus:

Pycnometer (of a known volume)

Analytical balance

Constant temperature bath

Syringe or pipette for liquid transfer (in a dry environment)

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on

an analytical balance.

The pycnometer is filled with the dichloromethyloctylsilane sample in a dry environment to

avoid reaction with atmospheric moisture. Care is taken to avoid trapping air bubbles.

The filled pycnometer is placed in a constant temperature bath (e.g., at 25 °C) to allow the

liquid to reach thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark.

The exterior of the pycnometer is carefully cleaned and dried.

The mass of the filled pycnometer is measured.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus

the mass of the empty pycnometer) by the known volume of the pycnometer.

Logical Relationships
The physical properties of dichloromethyloctylsilane are a direct consequence of its molecular

structure. The following diagram illustrates this relationship.
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Relationship between Molecular Structure and Physical Properties of Dichloromethyloctylsilane

Molecular Structure

Physical Properties

Octyl Group (C8H17)

Silicon Atom (Si)
contributes to van der Waals forces

Methyl Group (CH3)

Boiling Pointinfluenced by

Density

influenced by

Two Chlorine Atoms (Cl2) polar covalent bonds

Click to download full resolution via product page

Caption: Molecular structure influencing the physical properties of dichloromethyloctylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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